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Abstract

Presenilin 2 (PSEN2), a multipass transmembrane protein primarily located in the endoplasmic
reticulum (ER), is critically involved in cellular calcium (Ca?*) homeostasis. While renowned for
its role as the catalytic subunit of the y-secretase complex implicated in Alzheimer's disease
(AD), a growing body of evidence highlights its y-secretase-independent functions in regulating
Caz* signaling. Dysregulation of Ca2* homeostasis is a key feature of familial AD (FAD) linked
to mutations in the PSEN2 gene. This technical guide provides an in-depth overview of the
current understanding of PSENZ2's role in maintaining Ca?* balance, with a focus on its impact
on the ER, mitochondria, and lysosomes. We present quantitative data from key studies,
detailed experimental protocols for assessing PSEN2 function in Ca2* homeostasis, and
signaling pathway diagrams to facilitate a comprehensive understanding for researchers and
drug development professionals.

Introduction

Calcium is a ubiquitous second messenger that governs a vast array of cellular processes,
from neurotransmission and muscle contraction to gene transcription and apoptosis. The
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precise spatial and temporal control of intracellular Ca2* concentration ([Ca?*]) is therefore
paramount for cellular function. The endoplasmic reticulum (ER) serves as the primary
intracellular Ca2* store, and its dynamic interplay with other organelles, particularly
mitochondria and lysosomes, is crucial for maintaining Ca?* homeostasis.

Presenilin 2 (PSEN2) is a key protein in this regulatory network. While its homolog, presenilin 1
(PSEN1), has been extensively studied, PSEN2 exhibits both overlapping and distinct functions
in Ca2* handling. Notably, mutations in PSEN2 are a major cause of early-onset FAD, and the
pathogenic mechanisms are increasingly linked to disruptions in Ca2* signaling pathways.[1][2]
This guide will delve into the molecular mechanisms by which PSEN2 influences Caz*
homeostasis and how FAD-associated mutations perturb these functions.

Presenilin 2 at the Crossroads of Organellar
Calcium Signaling

PSEN2's strategic localization within the ER and its presence in mitochondria-associated
membranes (MAMSs) and lysosomal membranes position it to influence Ca2* dynamics across
multiple organelles.[1][3]

Endoplasmic Reticulum Calcium Homeostasis

The ER maintains a high concentration of Ca2*, which is released into the cytosol upon
stimulation to initiate various signaling cascades. PSEN2 has been shown to modulate several
key aspects of ER Ca?* handling:

o ER Calcium Leak: A prevailing hypothesis suggests that presenilins form passive Ca2* leak
channels in the ER membrane, allowing a slow efflux of Ca?* into the cytosol.[4] However,
this remains a topic of debate, with some studies providing contradictory evidence.[5] The
proposed function of PSEN2 as a leak channel is independent of its y-secretase activity.[4]
FAD-linked mutations in PSENZ2 are suggested to impair this leak function, leading to ER
Ca?* overload.[4]

¢ Regulation of ER Calcium Channels: PSEN2 has been shown to interact with and modulate
the activity of the major ER Ca?* release channels, the inositol 1,4,5-trisphosphate receptors
(IPsRs) and ryanodine receptors (RyRs).[6][7] Some FAD-PSEN2 mutants have been
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reported to sensitize these channels, leading to exaggerated Ca?* release upon stimulation.

[6]

e Modulation of SERCA Pump Activity: The sarco/endoplasmic reticulum Ca2+-ATPase
(SERCA) pump is responsible for pumping Ca2* from the cytosol back into the ER lumen.
Studies have indicated that FAD-linked PSEN2 mutants can inhibit SERCA activity,
contributing to a reduction in ER Ca?* content.[8][9]

Mitochondria-Associated Membranes and ER-
Mitochondria Calcium Crosstalk

MAMSs are specialized domains where the ER and mitochondria come into close apposition,
facilitating direct communication and lipid and Ca?* transfer. PSEN2 is enriched at MAMs and
plays a crucial role in regulating ER-mitochondria coupling.[3][9]

Overexpression of PSEN2, particularly FAD-linked mutants, has been shown to increase the
physical interaction between the ER and mitochondria.[8][9] This enhanced tethering facilitates
more efficient Caz* transfer from the ER to mitochondria upon cell stimulation.[8][10] While this
may initially seem like a compensatory mechanism to ensure mitochondrial Ca?* uptake in the
face of reduced ER Ca?* content, it can also lead to mitochondrial Ca?* overload and
subsequent cellular dysfunction.[3] In contrast, the absence of PSEN2 leads to a significant
reduction in ER-mitochondria apposition and compromised mitochondrial Caz* uptake.[11][12]
[13]

Lysosomal Calcium Homeostasis

Lysosomes are acidic organelles that are increasingly recognized as important Ca2* stores.
PSENZ2 has been implicated in the regulation of lysosomal Ca2* content.[12] The loss of
presenilin function has been associated with a decrease in total lysosomal Ca?* stores.[12]
This effect appears to be independent of y-secretase activity.[14] The precise mechanism by
which PSEN2 influences lysosomal Ca2?* is still under investigation but may involve effects on
lysosomal Ca?* channels or pumps.

Quantitative Data on the Impact of PSEN2 on
Calcium Homeostasis
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The following tables summarize quantitative data from various studies, highlighting the effects
of wild-type (WT) and FAD-mutant PSEN2 on key parameters of cellular Ca2* homeostasis.

Parameter

Fold Change

Cell Type PSEN2 Status Reference
Measured vs. Control
Overexpression o
| (Significant
SH-SY5Y of PSEN2-T122R ER Ca?* content ) [8]
reduction)
(FAD mutant)
Overexpression _ _
Mitochondrial 1 (Strongly
SH-SY5Y of PSEN2-T122R [8]
Caz* uptake favored)
(FAD mutant)
Mitochondrial
Caz* uptake
Knockout of | (Strongly
PS2-/- Neurons (upon IPs- ) [11][12][13]
PSEN2 ) compromised)
generating
stimulation)
Knockout of ER-Mitochondria | (Marked
PS2-/- Neurons N ) [L1][12][13]
PSEN2 apposition reduction)
Knockout of Lysosomal Caz*+ | (Lower total
MEFs [12]

Presenilins

content

store)

Table 1: Effect of PSEN2 on Organellar Calcium Content and Transfer
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Parameter
Cell Type PSEN2 Status Effect Reference
Measured

Overexpression
SH-SY5Y of PSEN2-T122R  SERCA activity Inhibited [8]
(FAD mutant)

Transient
HelLa, SH-SY5Y, expression of Passive ER Ca?*
Increased [6]
MEFs WT or mutant leakage
PS2
) Ryanodine
Hippocampal Absence of
- Receptor (RyR) Reduced [7]
Neurons Presenilins
levels

Table 2: Effect of PSEN2 on Calcium Channels and Pumps

Signaling Pathways and Experimental Workflows

To visually represent the complex interplay of PSENZ2 in calcium homeostasis and the
methodologies used to study it, the following diagrams are provided in the DOT language for

Graphviz.

Signaling Pathway Diagram
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Caption: Signaling pathway of PSENZ2 in calcium homeostasis.

Experimental Workflow Diagrams
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Caption: Workflow for measuring ER calcium using aequorin.
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Caption: Workflow for PLA to assess ER-Mitochondria interaction.
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Detailed Experimental Protocols

Measurement of Endoplasmic Reticulum Calcium
Concentration using Aequorin

This protocol is adapted from methodologies described in the literature.[5][8][11]
Materials:

o Cells of interest cultured on glass coverslips

e Plasmid encoding ER-targeted aequorin (e.g., erAEQ)

» Transfection reagent

o Krebs-Ringer bicarbonate buffer (KRB)

o Coelenterazine

e Luminometer

o Agonist of interest (e.g., ATP, carbachol)

Lysis buffer (e.g., digitonin in a Ca2*-rich solution)

Procedure:

e Transfection:

o Seed cells on glass coverslips 24 hours prior to transfection.

o Transfect cells with the ER-targeted aequorin plasmid using a suitable transfection reagent
according to the manufacturer's instructions.

o Allow cells to express the protein for 24-48 hours.
e Aequorin Reconstitution:

o Wash the coverslips with KRB.
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o Incubate the cells in KRB containing 5 UM coelenterazine for 1-2 hours at 37°C in the
dark.

e Measurement:
o Place the coverslip in the luminometer chamber and perfuse with KRB.
o Record baseline luminescence.
o Stimulate the cells by adding the agonist of interest to the perfusion buffer.
o Continuously record the luminescence signal.
 Calibration:

o At the end of the experiment, lyse the cells by perfusing with a lysis buffer containing a
saturating concentration of Ca2* to measure the total remaining aequorin pool.

o Use a calibration curve or algorithm to convert the luminescence data into [Ca?*]ER.

Quantification of ER-Mitochondria Contact Sites using in

situ Proximity Ligation Assay (PLA)
This protocol is based on established PLA methodologies.[4][7][15][16][17]

Materials:

Cells cultured on coverslips

o Fixative (e.g., 4% paraformaldehyde)

o Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)
» Blocking solution

e Primary antibodies against an ER protein (e.g., IPsR) and a mitochondrial outer membrane
protein (e.g., VDAC1) raised in different species.

e PLA probes (secondary antibodies conjugated to oligonucleotides)
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Ligation solution

Amplification solution

Detection reagents (fluorescently labeled oligonucleotides)

Mounting medium with DAPI

Fluorescence microscope

Procedure:

o Cell Preparation:

o

Fix cells with 4% paraformaldehyde for 15 minutes at room temperature.

[e]

Wash with PBS.

o

Permeabilize cells with permeabilization buffer for 10 minutes.

Wash with PBS.

[¢]

o

Block with blocking solution for 1 hour at 37°C.

e Antibody Incubation:

o

Incubate with a mixture of the two primary antibodies overnight at 4°C.

Wash with wash buffer.

[¢]

[¢]

Incubate with the PLA probes for 1 hour at 37°C.

Wash with wash buffer.

[e]

e Ligation and Amplification:
o Incubate with the ligation solution for 30 minutes at 37°C.

o Wash with wash buffer.
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o Incubate with the amplification solution for 100 minutes at 37°C.

o Wash with wash buffer.

» Detection and Imaging:

(¢]

Incubate with the detection reagents for 1 hour at 37°C.

Wash with wash buffer.

[¢]

[¢]

Mount the coverslips with mounting medium containing DAPI.

[e]

Image the cells using a fluorescence microscope. PLA signals will appear as distinct
fluorescent dots.

e Quantification:

o Use image analysis software (e.g., ImageJ) to count the number of PLA dots per cell. An
increase in the number of dots indicates increased ER-mitochondria proximity.

Assessment of Lysosomal Calcium Release using
Glycyl-L-phenylalanine 2-naphthylamide (GPN)

This protocol is based on the principle of GPN-induced lysosomal osmotic lysis.[1][9][18][19]

Materials:

Cells cultured on coverslips

Fluorescent Ca?* indicator (e.g., Fura-2 AM)

Hanks' Balanced Salt Solution (HBSS) or similar imaging buffer

Glycyl-L-phenylalanine 2-naphthylamide (GPN)

Fluorescence imaging system

Procedure:
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e Cell Loading:

o Load cells with a fluorescent Ca?* indicator (e.g., 2-5 uM Fura-2 AM) in HBSS for 30-60
minutes at 37°C.

o Wash the cells with HBSS to remove excess dye.

e Imaging:

[¢]

Mount the coverslip on the stage of the fluorescence imaging system.

[e]

Acquire a baseline recording of cytosolic Ca2* levels.

o

Add GPN (typically 200 uM) to the imaging buffer.

Continuously record the changes in intracellular Ca2* fluorescence. A sharp increase in

[¢]

fluorescence indicates the release of Ca2* from the lysosomes into the cytosol.
o Data Analysis:

o Quantify the change in fluorescence intensity or the ratiometric signal (for Fura-2) to
determine the magnitude of the lysosomal Ca2* release.

Conclusion and Future Directions

Presenilin 2 is a critical regulator of cellular Ca2* homeostasis, exerting its influence across the
ER, mitochondria, and lysosomes. Its multifaceted roles, both dependent and independent of
its y-secretase activity, are central to normal cellular function. The dysregulation of these
functions by FAD-linked mutations underscores the importance of Ca?* signaling in the
pathogenesis of Alzheimer's disease.

The experimental protocols and quantitative data presented in this guide provide a framework
for researchers and drug development professionals to investigate the intricate role of PSEN2
in Ca2* homeostasis. Future research should focus on elucidating the precise molecular
mechanisms by which PSEN2 modulates its various targets and on identifying therapeutic
strategies to correct the Ca2* dysregulation observed in FAD. A deeper understanding of
PSEN2's function will undoubtedly open new avenues for the development of novel treatments
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for Alzheimer's disease and other neurodegenerative disorders characterized by perturbed

Caz* signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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